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Compound of Interest

Compound Name: Isobutylamine Hydrochloride

CAS No.: 5041-09-8

Cat. No.: B1252255

Get Quote

Part 1: Executive Summary & Strategic Context
In pharmaceutical synthesis and fine chemical manufacturing, Isobutylamine Hydrochloride
(2-methylpropan-1-amine hydrochloride) serves as a critical alkylating agent and intermediate.

While the free base (isobutylamine) is a volatile, flammable liquid, the hydrochloride salt offers

superior stability, non-volatility, and precise stoichiometry for solid-phase handling.

The melting point (MP) of this salt is not merely a physical constant; it is the primary "first-pass"

gate for purity validation. A sharp melting transition within the established range of 176.0°C –

180.0°C confirms the integrity of the ionic lattice and the absence of hygroscopic water or

synthesis byproducts. This guide details the thermodynamic profile, synthesis logic, and

validation protocols required to utilize this compound effectively in drug development

workflows.

Part 2: Physicochemical Profile[1][2]
The transition from the covalent liquid amine to the ionic solid salt represents a massive

increase in lattice energy, resulting in a melting point shift of over 260°C.
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Table 1: Core Technical Specifications
Property Specification Context

IUPAC Name
2-methylpropan-1-amine

hydrochloride

CAS Number 5041-09-8 Unambiguous Identifier

Molecular Formula
C₄H₁₂ClN (C₄H₁₁N[1][2][3][4]

[5][6] · HCl)

Molecular Weight 109.60 g/mol
Stoichiometric calculation

basis

Physical State White crystalline powder
Hygroscopic nature requires

desiccation

Melting Point (Standard) 176.0°C – 180.0°C Primary Purity Indicator

Free Base MP -85°C
Liquid at RT (Reference

comparison)

Solubility High (Water, Ethanol)
Polar protic solvents dissolve

the lattice

Part 3: Synthesis & Purification Logic
To obtain a valid melting point, one must often synthesize or recrystallize the salt from the free

base to remove oxidation products. The reaction relies on the protonation of the primary

amine's lone pair, forming a quaternary ammonium cation that crystallizes with the chloride

anion.

Experimental Protocol: Salt Formation & Crystallization
Objective: Convert commercial Isobutylamine (99%) to analytical-grade Isobutylamine HCl.

Solvation: Dissolve 100 mmol of Isobutylamine free base in 50 mL of anhydrous diethyl ether

(or methyl tert-butyl ether) in a round-bottom flask. Reasoning: The free base is soluble in

ether, but the resulting HCl salt is insoluble, ensuring immediate precipitation.
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Acidification: Under vigorous stirring and cooling (ice bath, 0°C), slowly bubble anhydrous

HCl gas or add 4M HCl in dioxane dropwise.

Thermodynamic Control: Maintain temperature <10°C. Exothermic protonation can cause

side reactions or solvent boiling.

Precipitation: The white solid will precipitate instantly. Continue addition until pH paper

indicates acidity (pH ~2).

Isolation: Vacuum filter the solid using a sintered glass funnel. Wash the cake 3x with cold

ether to remove unreacted amine.

Recrystallization (Critical Step): Dissolve the crude salt in a minimum amount of boiling

ethanol. Add warm ethyl acetate until turbidity appears. Cool slowly to room temperature,

then to 4°C.

Mechanism:[2] Slow cooling promotes the formation of a highly ordered crystal lattice,

excluding impurities that depress the melting point.

Visualization: Synthesis Workflow
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Figure 1: Step-by-step reaction pathway from volatile liquid to stable ionic solid.

Part 4: Melting Point Determination & Validation
A melting point test for Isobutylamine HCl is a self-validating system. Because the compound is

ionic, the lattice energy is high. Any depression in melting point (e.g., melting at 170°C) or a

broad range (>2°C) indicates lattice defects caused by impurities (water, amine carbonate, or

unreacted free base).

Protocol: Capillary Method

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2687278.htm
https://www.benchchem.com/product/b1252255/docs?utm_src=pdf-body-img#technical-master-file-isobutylamine-hydrochloride-solid-state-characterization
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1252255?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Prep: Dry the sample in a vacuum desiccator over P₂O₅ for 4 hours. Reasoning: The

salt is hygroscopic; absorbed water acts as a plasticizer, artificially lowering the MP.

Loading: Pack 2-3 mm of fine powder into a glass capillary. Ensure tight packing to facilitate

uniform heat transfer.

Ramp 1 (Fast): Heat rapidly to 160°C.

Ramp 2 (Analytical): Slow heating rate to 1°C/min from 160°C to 185°C.

Observation: Record the temperature of the first liquid droplet (Onset) and the

disappearance of the last solid crystal (Clear Point).

Analytical Logic: Interpreting Results
Result A (176-180°C):PASS. High lattice purity. Suitable for GMP synthesis.

Result B (170-175°C):FAIL. Likely moisture contamination. Action: Re-dry and re-test.

Result C (<170°C or Broad Range):CRITICAL FAIL. Chemical impurity (e.g., oxidation

products). Action: Recrystallize.

Visualization: Purity Decision Logic
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Figure 2: Decision tree for interpreting melting point data during quality control.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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